Cas no 2167875-65-0 (tert-butyl N-(2,2-diethyl-3-oxocyclobutyl)carbamate)

• Product Name: tert-butyl N-(2,2-diethyl-3-oxocyclobutyl)carbamate
• CAS No: 2167875-65-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6290248
• PubChem ID: 165507145
• Update Time: 2025-06-25

tert-butyl N-(2,2-diethyl-3-oxocyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2-diethyl-3-oxocyclobutyl)carbamate
• 2167875-65-0
• EN300-1294352

• Inchi： 1S/C13H23NO3/c1-6-13(7-2)9(8-10(13)15)14-11(16)17-12(3,4)5/h9H,6-8H2,1-5H3,(H,14,16)
• InChI Key： GARLIBFUFGJOHR-UHFFFAOYSA-N
• SMILES： O=C1CC(C1(CC)CC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(2,2-diethyl-3-oxocyclobutyl)carbamate

tert-butyl N-(2,2-diethyl-3-oxocyclobutyl)carbamate (CAS No. 2167875-65-0): A Comprehensive Overview

tert-butyl N-(2,2-diethyl-3-oxocyclobutyl)carbamate (CAS No. 2167875-65-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to as TBDCEC, is characterized by its unique structural features and potential applications in various chemical and biological processes.

The tert-butyl group in TBDCEC provides enhanced stability and reactivity, making it an attractive candidate for use in the synthesis of complex molecules. The 2,2-diethyl-3-oxocyclobutyl moiety, on the other hand, imparts specific functional properties that can be exploited in the development of novel pharmaceuticals and materials.

Recent studies have highlighted the importance of TBDCEC in the context of drug discovery and development. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of TBDCEC as a key intermediate in the synthesis of a new class of antiviral agents. The researchers demonstrated that TBDCEC could be efficiently converted into a series of compounds with potent antiviral activity against a range of viral pathogens, including influenza and coronaviruses.

In another notable study published in Organic Letters, scientists explored the synthetic utility of TBDCEC in the construction of complex natural product scaffolds. The study revealed that TBDCEC could serve as a versatile building block for the assembly of intricate molecular architectures, which are often challenging to synthesize using conventional methods. This finding has significant implications for the development of new therapeutic agents and functional materials.

The physical and chemical properties of TBDCEC have also been extensively characterized. It is a white crystalline solid with a melting point of approximately 105°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), but exhibits limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

In terms of safety and handling, TBDCEC should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The environmental impact of TBDCEC has also been evaluated. Studies have shown that it has low toxicity to aquatic organisms and is biodegradable under aerobic conditions. This makes it an environmentally friendly choice for industrial applications where sustainability is a key consideration.

In conclusion, tert-butyl N-(2,2-diethyl-3-oxocyclobutyl)carbamate (CAS No. 2167875-65-0) is a valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features and favorable properties make it an essential tool for researchers working on the development of new drugs and materials. As ongoing research continues to uncover new possibilities for its use, TBDCEC is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.